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Compound of Interest

Compound Name: Methyl eichlerianate

Cat. No.: B1154051 Get Quote

Methyl Eichlerianate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on

Methyl eichlerianate, a triterpenoid compound. The document is intended to serve as a

foundational resource for researchers and professionals in the field of drug development and

natural product chemistry.

Core Compound Identification
Methyl eichlerianate has been identified with the following chemical and physical properties:
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Property Value Source

Chemical Formula C₃₁H₅₂O₄ [1][2]

Molecular Weight 488.753 g/mol [1]

CAS Number 56421-12-6 [1]

Compound Type Triterpenoid [1]

Physical Description Powder [1]

Purity 95%~99% (as per supplier) [1]

Identification Methods Mass Spectrometry, NMR [1]

Biological Activity and Experimental Data
A comprehensive search of publicly available scientific literature and databases did not yield

specific experimental protocols, detailed biological activities, or established signaling pathways

for Methyl eichlerianate. While the compound is commercially available for research

purposes, published studies detailing its pharmacological effects, mechanism of action, or

extensive experimental evaluation appear to be limited.

Referenced literature associated with the commercial availability of Methyl eichlerianate
suggests its inclusion in studies published in journals such as the Malaysian Journal of

Analytical Sciences, Biomaterials, Free Radical Research, and the Journal of Agricultural and

Food Chemistry. However, the specific context and findings related to Methyl eichlerianate
within these publications could not be readily accessed or verified through open-source

searches.

Future Research Directions
The lack of detailed public information on the biological activities of Methyl eichlerianate
presents an opportunity for novel research. As a triterpenoid, a class of compounds known for

a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and anti-

viral activities, Methyl eichlerianate represents a candidate for further investigation.

Future research could focus on:
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In vitro screening: Assessing the cytotoxic, anti-inflammatory, antioxidant, and antimicrobial

properties of Methyl eichlerianate against various cell lines and microbial strains.

Mechanism of action studies: Elucidating the specific cellular targets and signaling pathways

modulated by Methyl eichlerianate.

In vivo studies: Evaluating the efficacy and safety of Methyl eichlerianate in animal models

of disease.

Logical Relationship: Research Initiation Workflow
The following diagram outlines a logical workflow for initiating research on a compound with

limited existing data, such as Methyl eichlerianate.

Phase 1: Foundation Phase 2: In Vitro Screening Phase 3: Mechanistic Studies

Compound Acquisition
(Methyl eichlerianate)

Purity & Identity Verification
(LC-MS, NMR)

Quality Control
Cytotoxicity Assays

(e.g., MTT, LDH)
Proceed if Verified Bioactivity Screens

(e.g., Anti-inflammatory, Antioxidant)

Determine Safe Dosing
Target Identification

(e.g., Proteomics, Genomics)
Investigate Hits Pathway Analysis

(e.g., Western Blot, Reporter Assays)

Validate Targets

Click to download full resolution via product page

A logical workflow for initiating research on Methyl eichlerianate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1154051#chemical-formula-and-molecular-weight-of-
methyl-eichlerianate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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